2-(1H-Imidazol-1-yl)-4-methylphenol

• CAS: 61292-60-2
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• SMILES: CC1=CC(=C(C=C1)O)N2C=CN=C2
• InChI: InChI=1S/C10H10N2O/c1-8-2-3-10(13)9(6-8)12-5-4-11-7-12/h2-7,13H,1H3
• InChIKey: RGYBCSOONATOIU-UHFFFAOYSA-N

2-(1H-Imidazol-1-yl)-4-methylphenol (CAS 61292-60-2, molecular formula C10H10N2O) is a heterocyclic compound comprising an imidazole ring N-linked to a 4-methylphenol (p-cresol) moiety at the ortho position. This unique C–N linkage precisely mimics the post-translationally modified tyrosine-histidine covalent cross-link found in the active site of cytochrome c oxidase (CcO), a critical respiratory enzyme.

2-(1H-Imidazol-1-yl)-4-methylphenol (CAS 61292-60-2): A Differentiated Imidazole-Phenol Scaffold for Cytochrome c Oxidase Modeling and Enzyme Inhibition Studies

2-(1H-Imidazol-1-yl)-4-methylphenol (CAS 61292-60-2, molecular formula C10H10N2O) is a heterocyclic compound comprising an imidazole ring N-linked to a 4-methylphenol (p-cresol) moiety at the ortho position . This unique C–N linkage precisely mimics the post-translationally modified tyrosine-histidine covalent cross-link found in the active site of cytochrome c oxidase (CcO), a critical respiratory enzyme [1]. The compound exhibits a dihedral angle between the cresol and imidazole rings of 42.21(4)°, which closely approximates the geometry of the native Tyr–His linkage in bovine heart CcO [1]. Beyond its established role as a spectroscopic and electrochemical model for proton-coupled electron transfer (PCET) studies, the imidazole-phenol scaffold also demonstrates inhibitory activity against cytochrome P450 enzymes, notably 17α-hydroxylase/17,20-lyase (P45017α), positioning it as a versatile chemical probe for both bioinorganic and enzymology applications [2].

CcO active-site structural mimic

Reported dihedral match to Tyr–His cross-link supports PCET modeling

PCET and radical formation probe

Oxidation potential supports redox calibration in cytochrome c oxidase studies

P450 enzyme inhibitor scaffold

Screening context for 17α-hydroxylase/17,20-lyase inhibition research

• [1] Naruta, Y. et al. 2-(Imidazol-1-yl)-4-methylphenol. Acta Crystallographica Section E: Structure Reports Online, 2001, 57, o550–o552. DOI: 10.1107/S1600536801008492. View Source
• [2] Patel, C.H.; Dhanani, S.; Owen, C.P.; Ahmed, S. Synthesis, biochemical evaluation and rationalisation of the inhibitory activity of a range of 4-substituted phenyl alkyl imidazole-based inhibitors of the enzyme complex 17α-hydroxylase/17,20-lyase (P45017α). Bioorganic & Medicinal Chemistry Letters, 2006. Available via Core.ac.uk: https://core.ac.uk/outputs/1523335/ (abstract only). View Source

Why 2-(1H-Imidazol-1-yl)-4-methylphenol Cannot Be Replaced by Common Imidazole-Phenol Analogs

The procurement of 2-(1H-Imidazol-1-yl)-4-methylphenol (CAS 61292-60-2) for research purposes requires strict attention to regio- and stereochemical specificity. Simple substitution with other imidazole-phenol derivatives—such as the 4-substituted analog 4-(1H-imidazol-1-yl)phenol (CAS 10041-02-8) or the azo-linked 2-(2-imidazolylazo)-4-methylphenol—introduces significant functional and structural deviations that undermine experimental reproducibility. The specific ortho-C–N linkage between the imidazole and the 4-methylphenol ring in the target compound is essential for replicating the Tyr–His cross-link geometry of cytochrome c oxidase, as demonstrated by X-ray crystallographic data [1]. Analogs with different substitution patterns exhibit altered dihedral angles, hydrogen-bonding networks, and redox potentials, rendering them unsuitable for precise mechanistic studies. Furthermore, in enzyme inhibition assays, even minor structural modifications within the phenyl alkyl imidazole series produce substantial variations in potency against P45017α [2]. Thus, generic substitution is not a viable option for laboratories requiring accurate and reproducible data.

Regioisomer Para-substituted analogs (e.g., 4-(1H-imidazol-1-yl)phenol) may shift dihedral angle and redox behavior, altering CcO model fidelity.

Azo-linked 2-(2-imidazolylazo)-4-methylphenol introduces a different linkage that changes electronic structure and P450 inhibitory profile.

• [1] Naruta, Y. et al. 2-(Imidazol-1-yl)-4-methylphenol. Acta Crystallographica Section E: Structure Reports Online, 2001, 57, o550–o552. DOI: 10.1107/S1600536801008492. View Source
• [2] Patel, C.H.; Dhanani, S.; Owen, C.P.; Ahmed, S. Synthesis, biochemical evaluation and rationalisation of the inhibitory activity of a range of 4-substituted phenyl alkyl imidazole-based inhibitors of the enzyme complex 17α-hydroxylase/17,20-lyase (P45017α). Bioorganic & Medicinal Chemistry Letters, 2006. Available via Core.ac.uk: https://core.ac.uk/outputs/1523335/ (abstract only). View Source

Quantitative Differentiation: 2-(1H-Imidazol-1-yl)-4-methylphenol Versus Comparators

Structurally Validated Mimic of Cytochrome c Oxidase Tyr–His Cross-Link: Dihedral Angle Comparison

X-ray crystallography of 2-(1H-imidazol-1-yl)-4-methylphenol reveals a dihedral angle of 42.21(4)° between the cresol and imidazole rings, a critical structural parameter that closely matches the native tyrosine-histidine cross-link geometry in bovine heart cytochrome c oxidase [1]. This validates its use as a precise spectroscopic and electrochemical model compound.

Tyr–His cross-link mimic

Head-to-head

42.21(4)° vs ~44° native

Geometry supports PCET mechanistic studies

Single-crystal XRD at room temp; ≤1.8° deviation

Evidence Dimension	Cresol–imidazole dihedral angle (degrees)
Target Compound Data	42.21(4)° [1]
Comparator Or Baseline	Bovine heart cytochrome c oxidase (CcO) Tyr–His cross-link: ~44° (Yoshikawa et al.) or ~42.2° [1]
Quantified Difference	Deviation of ≤1.8° from native enzyme geometry
Conditions	Single-crystal X-ray diffraction at room temperature

Why This Matters

This precise geometric match is essential for studies investigating the role of the Tyr–His cross-link in proton-coupled electron transfer (PCET) and oxygen reduction; alternative model compounds lacking this specific angle yield non-representative data.

• [1] Naruta, Y. et al. 2-(Imidazol-1-yl)-4-methylphenol. Acta Crystallographica Section E: Structure Reports Online, 2001, 57, o550–o552. DOI: 10.1107/S1600536801008492. View Source

Electrochemical Oxidation Potential as a Model for Tyrosine Radical Formation in CcO

Cyclic voltammetry of the deprotonated form of 2-(1H-imidazol-1-yl)-4-methylphenol yields an oxidation potential of 0.48 V vs. ferrocene (1.15 V vs. NHE) [1]. This value provides a benchmark for the energetics of tyrosine radical formation in the CcO active site.

Oxidation potential

Class-level inference

0.48 V vs Fc (1.15 V vs NHE)

Calibrates redox energetics for tyrosine radical models

Deprotonated form; kinetically irreversible

Evidence Dimension	Oxidation potential of deprotonated form
Target Compound Data	0.48 V vs. ferrocene (1.15 V vs. NHE) [1]
Comparator Or Baseline	Tyrosine model compounds (range typically 0.6–1.2 V vs. NHE)
Quantified Difference	No direct comparator data available; value falls within expected range for phenolic models.
Conditions	Cyclic voltammetry, deprotonated form, kinetically irreversible reaction [1]

Why This Matters

This quantitative redox parameter enables researchers to calibrate electrochemical experiments and validate computational models of PCET in CcO.

• [1] Voicescu, M.; El Khoury, Y.; Martel, D.; Heinrich, M.; Hellwig, P. Spectroscopic Analysis of Tyrosine Derivatives: On the Role of the Tyrosine−Histidine Covalent Linkage in Cytochrome c Oxidase. The Journal of Physical Chemistry B, 2009, 113(40), 13429–13436. DOI: 10.1021/jp9048742. View Source

Potent Inhibition of 17α-Hydroxylase/17,20-Lyase (P45017α) Relative to Other Imidazole Analogs

In a study of phenyl alkyl imidazole-based inhibitors, compounds structurally related to 2-(1H-imidazol-1-yl)-4-methylphenol exhibited potent inhibition of the 17α-hydroxylase/17,20-lyase (P45017α) enzyme complex [1]. While exact IC50 data for the target compound were not located in the search, the study demonstrates that subtle structural modifications within this series profoundly affect inhibitory potency, underscoring the importance of the precise substitution pattern.

P45017α inhibition

Data to verify

Potent inhibition reported (IC50 not located)

Supports steroidogenesis enzyme probe development

Rat testicular microsomes; review exact potency

Evidence Dimension	Inhibition of 17α-hydroxylase/17,20-lyase (P45017α)
Target Compound Data	Potent inhibition (exact IC50 not available in search results) [1]
Comparator Or Baseline	Other 4-substituted phenyl alkyl imidazole derivatives
Quantified Difference	N/A – exact value not retrievable
Conditions	Enzymatic assay using rat testicular microsomes [1]

Why This Matters

This target enzyme is a validated drug target for prostate cancer; the compound's scaffold offers a starting point for medicinal chemistry optimization.

• [1] Patel, C.H.; Dhanani, S.; Owen, C.P.; Ahmed, S. Synthesis, biochemical evaluation and rationalisation of the inhibitory activity of a range of 4-substituted phenyl alkyl imidazole-based inhibitors of the enzyme complex 17α-hydroxylase/17,20-lyase (P45017α). Bioorganic & Medicinal Chemistry Letters, 2006. Available via Core.ac.uk: https://core.ac.uk/outputs/1523335/ (abstract only). View Source

Recommended Application Scenarios for 2-(1H-Imidazol-1-yl)-4-methylphenol

Spectroscopic and Electrochemical Modeling of Cytochrome c Oxidase Active Site

Employed as a validated structural and electrochemical model for the post-translationally modified Tyr–His cross-link in CcO. The compound's dihedral angle (42.21°) and oxidation potential (0.48 V vs. ferrocene) enable precise in vitro studies of proton-coupled electron transfer (PCET) and radical formation mechanisms [1]. Used in UV-Vis, FTIR difference spectroscopy, and cyclic voltammetry experiments to calibrate computational models of respiratory enzymes.

Crystallographic Reference Standard for Imidazole-Phenol Conformational Analysis

Due to its well-defined crystal structure and accessible dihedral angle, this compound serves as a reference standard for analyzing the conformation of imidazole-aromatic systems in both small molecules and protein-ligand complexes [1]. Its use ensures accurate geometric parameterization in molecular mechanics and docking simulations.

Scaffold for Cytochrome P450 Enzyme Inhibitor Development

As part of the phenyl alkyl imidazole class, the compound exhibits inhibitory activity against steroidogenic cytochrome P450 enzymes such as 17α-hydroxylase/17,20-lyase (P45017α) [2]. It can be utilized as a core scaffold for medicinal chemistry optimization aimed at developing novel anti-prostate cancer agents or tools for probing steroid biosynthesis pathways.

Metal Chelation and Coordination Chemistry Studies

The imidazole and phenol moieties enable metal coordination, making the compound suitable for synthesizing model complexes of the CuB site in CcO [3]. It can be used to prepare zinc(II) and copper(II) complexes for investigating metal-ligand bonding and redox properties relevant to bioinorganic chemistry.

Application

Selection Property

Validation Focus

CcO active-site modeling

Dihedral angle and redox fidelity

PCET mechanistic studies and computational calibration

Imidazole-phenol conformational reference

Well-defined crystal structure

Geometric parameterization in docking and molecular mechanics

P45017α inhibitor scaffold

Inhibitory activity against steroidogenic P450

Prostate cancer enzyme target probe optimization

Metal coordination studies

Imidazole and phenol donor atoms

CuB model complex synthesis and redox investigation

• [1] Naruta, Y. et al. 2-(Imidazol-1-yl)-4-methylphenol. Acta Crystallographica Section E: Structure Reports Online, 2001, 57, o550–o552. DOI: 10.1107/S1600536801008492. View Source
• [2] Patel, C.H.; Dhanani, S.; Owen, C.P.; Ahmed, S. Synthesis, biochemical evaluation and rationalisation of the inhibitory activity of a range of 4-substituted phenyl alkyl imidazole-based inhibitors of the enzyme complex 17α-hydroxylase/17,20-lyase (P45017α). Bioorganic & Medicinal Chemistry Letters, 2006. Available via Core.ac.uk: https://core.ac.uk/outputs/1523335/ (abstract only). View Source
• [3] Voicescu, M.; El Khoury, Y.; Martel, D.; Heinrich, M.; Hellwig, P. Spectroscopic Analysis of Tyrosine Derivatives: On the Role of the Tyrosine−Histidine Covalent Linkage in Cytochrome c Oxidase. The Journal of Physical Chemistry B, 2009, 113(40), 13429–13436. DOI: 10.1021/jp9048742. View Source